Cas no 2034370-63-1 (4-[6-(2-methoxypyridine-3-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine)

• Product Name: 4-[6-(2-methoxypyridine-3-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine
• CAS No: 2034370-63-1
• MF: C₁₇H₁₉N₅O₃
• MW: 341.364463090897
• CID: 5376544
• Update Time: 2025-10-11

4-[6-(2-methoxypyridine-3-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine Chemical and Physical Properties

Names and Identifiers

• (2-methoxypyridin-3-yl)-(2-morpholin-4-yl-5,7-dihydropyrrolo[3,4-d]pyrimidin-6-yl)methanone
• 4-[6-(2-methoxypyridine-3-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine

• Inchi： 1S/C17H19N5O3/c1-24-15-13(3-2-4-18-15)16(23)22-10-12-9-19-17(20-14(12)11-22)21-5-7-25-8-6-21/h2-4,9H,5-8,10-11H2,1H3
• InChI Key： HBHUVSIWSDPDSX-UHFFFAOYSA-N
• SMILES： C(C1=CC=CN=C1OC)(N1CC2=CN=C(N3CCOCC3)N=C2C1)=O

Additional information on 4-[6-(2-methoxypyridine-3-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine

Introduction to Compound with CAS No. 2034370-63-1 and Product Name: 4-[6-(2-methoxypyridine-3-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine

The compound with the CAS number 2034370-63-1 and the product name 4-[6-(2-methoxypyridine-3-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The intricate structure of this molecule, featuring a pyrrolo[3,4-d]pyrimidine core conjugated with a morpholine moiety, makes it a promising candidate for further investigation in drug discovery and development.

Recent studies have highlighted the importance of pyrrolo[3,4-d]pyrimidine scaffolds in medicinal chemistry. These structures have been extensively explored for their ability to interact with various biological targets, including enzymes and receptors involved in critical cellular processes. The presence of the 2-methoxypyridine-3-carbonyl group in the molecular framework of this compound suggests potential for modulating biological pathways by influencing enzyme activity or receptor binding. This feature is particularly intriguing given the growing interest in small molecule inhibitors that can selectively target specific disease-related pathways.

The morpholine ring in the compound’s structure contributes to its overall solubility and bioavailability, which are crucial factors in drug design. Morpholine derivatives are known for their stability and compatibility with biological systems, making them valuable components in pharmaceutical formulations. The combination of the pyrrolo[3,4-d]pyrimidine and morpholine moieties creates a unique pharmacophore that may exhibit synergistic effects when interacting with biological targets. This dual functionality has the potential to enhance the efficacy of therapeutic agents while minimizing side effects.

In the context of current research, this compound aligns with the broader trend toward developing multitargeted drugs. Multitargeted drugs are designed to interact with multiple biological targets simultaneously, which can lead to more comprehensive therapeutic outcomes. The structural features of 4-[6-(2-methoxypyridine-3-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine suggest that it may possess such multitargeting capabilities, making it an attractive candidate for further exploration in preclinical studies.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. For instance, pyrrolo[3,4-d]pyrimidine derivatives have been investigated for their antitumor properties due to their ability to inhibit key enzymes involved in cell proliferation and survival. The morpholine moiety may further enhance these effects by improving drug delivery and reducing toxicity. Such properties make this compound a promising candidate for developing novel anticancer agents.

Furthermore, the 2-methoxypyridine-3-carbonyl group is a key feature that may contribute to the compound’s binding affinity and selectivity. This moiety has been shown to enhance interactions with biological targets by forming hydrogen bonds or participating in hydrophobic interactions. The strategic placement of this group within the molecular structure of 4-[6-(2-methoxypyridine-3-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine suggests that it could effectively modulate target activity while minimizing off-target effects.

The synthesis and characterization of this compound represent a significant step forward in pharmaceutical research. Advanced synthetic methodologies have been employed to construct its complex framework accurately. Techniques such as multi-step organic synthesis and spectroscopic analysis have been utilized to ensure high purity and structural integrity. These efforts underscore the importance of meticulous synthetic approaches in developing novel pharmaceutical entities.

As research progresses, computational modeling and high-throughput screening techniques will likely play a crucial role in optimizing the properties of this compound. By leveraging computational tools, researchers can predict binding affinities, assess metabolic stability, and identify potential pharmacokinetic issues early in the development process. Such approaches can significantly accelerate the discovery and optimization of lead compounds like 4-[6-(2-methoxypyridine-3-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine.

The potential applications of this compound extend beyond oncology. Pyrrolo[3,4-d]pyrimidine derivatives have also been explored for their antimicrobial and anti-inflammatory properties. The morpholine moiety may contribute to these effects by enhancing drug penetration into microbial cells or modulating inflammatory pathways. Such versatility makes this compound a valuable asset in developing broad-spectrum therapeutic agents.

In conclusion,4-[6-(2-methoxypyridine-3-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine represents a promising candidate for further pharmaceutical development. Its unique structural features and potential multitargeting capabilities make it an attractive molecule for addressing various therapeutic challenges. As research continues to uncover new applications for pyrrolo[3,4-d]pyrimidine derivatives,2034370-63-1 may play a pivotal role in shaping future treatments across multiple disease areas.